Cas no 1080064-48-7 ((1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine
• CAS No: 1080064-48-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6572176
• PubChem ID: 57658963
• Update Time: 2025-06-29

(1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine
• SCHEMBL13877339
• 1080064-48-7
• EN300-1744479

• Inchi： 1S/C11H17NO/c1-4-13-10-5-6-11(9(3)12)8(2)7-10/h5-7,9H,4,12H2,1-3H3/t9-/m1/s1
• InChI Key： LNQSKIZCULUYAW-SECBINFHSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)[C@@H](C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine

Introduction to (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine (CAS No. 1080064-48-7) has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological activities, and the latest research findings that underscore its importance in the field.

The molecular structure of (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine is characterized by a chiral center, which contributes to its stereospecificity and influences its interaction with biological targets. The presence of both an ethoxy group and a methyl group on the aromatic ring enhances its lipophilicity, making it a promising candidate for drug design. This compound belongs to the class of phenethylamines, which have been extensively studied for their pharmacological effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine has shown potential in preclinical studies as a modulator of neurotransmitter systems. Its ability to interact with specific receptors and enzymes has led researchers to explore its role in conditions such as depression, anxiety, and neurodegenerative diseases. The compound's unique stereochemistry allows for precise targeting, minimizing off-target effects and enhancing therapeutic efficacy.

One of the most compelling aspects of (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for scalable production, making it feasible for industrial applications. The synthesis involves multi-step organic reactions, including reduction and functional group transformations, which highlight the compound's versatility in chemical manipulation. This accessibility is crucial for further exploration in drug development pipelines.

The biological activity of (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine has been investigated in various cellular and animal models. Studies have demonstrated its potential as an antagonist or partial agonist at certain receptors, particularly those involved in the modulation of dopamine and serotonin pathways. These findings are supported by computational modeling studies that predict favorable binding interactions with target proteins. Such insights are invaluable for designing next-generation drugs with improved pharmacokinetic profiles.

Advances in analytical chemistry have enabled researchers to probe the metabolic pathways involving (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine. Metabolomic studies have revealed key intermediates and degradation products, providing insights into how the body processes this compound. Understanding these metabolic pathways is essential for optimizing drug formulations and predicting potential side effects. Additionally, mass spectrometry techniques have been employed to quantify the compound in biological matrices, facilitating rigorous pharmacokinetic analysis.

The pharmaceutical industry has taken notice of the promising properties of (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine, leading to several ongoing clinical trials aimed at evaluating its therapeutic potential. These trials focus on conditions where modulation of neurotransmitter systems could offer significant benefits. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders. Preliminary results from these trials are eagerly anticipated by the scientific community.

In conclusion, (1R)-1-(4-ethoxy-2-methylphenyl)ethan-1-amine (CAS No. 1080064-48-7) represents a fascinating compound with diverse applications in chemical biology and drug development. Its unique structural features, coupled with promising biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.